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Compound of Interest

Compound Name:
2-Amino-5-bromo-3-methylbenzoic

acid

Cat. No.: B1340033 Get Quote

An In-depth Technical Guide to 2-Amino-5-bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the chemical and physical properties of 2-
Amino-5-bromo-3-methylbenzoic acid, a compound of interest in various research and

development applications.

Core Chemical Identity
2-Amino-5-bromo-3-methylbenzoic acid is a substituted benzoic acid derivative. Its structure

incorporates an amino group, a bromine atom, and a methyl group attached to the benzene

ring, in addition to the carboxylic acid functional group. This combination of functional groups

makes it a versatile building block in organic synthesis.

Chemical Structure
The structural arrangement of 2-Amino-5-bromo-3-methylbenzoic acid is critical to its

chemical reactivity and potential applications. The IUPAC name, 2-amino-5-bromo-3-
methylbenzoic acid, precisely defines the positions of the substituents on the benzoic acid

backbone.
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Caption: Chemical structure of 2-Amino-5-bromo-3-methylbenzoic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Amino-5-bromo-3-methylbenzoic acid
is provided in the table below. These properties are essential for its handling, storage, and

application in experimental settings.

Property Value Source

Molecular Formula C₈H₈BrNO₂ [1][2][3][4]

Molecular Weight 230.06 g/mol [1][2][5]

CAS Number 206548-13-2 [1][3][4]

Appearance Solid

Melting Point 236-238 °C [1]

Boiling Point 347.9 °C at 760 mmHg [1]

Purity Typically ≥95% [4]

Synthesis and Reactivity
Synthetic Approach
One documented method for the synthesis of 2-Amino-5-bromo-3-methylbenzoic acid
involves the bromination of 2-amino-3-methylbenzoic acid.[1] A solution of 2-amino-3-

methylbenzoic acid in a suitable solvent, such as DMSO, is treated with a brominating agent

like 40% hydrobromic acid.[1] The reaction mixture is typically stirred at room temperature to

allow for the electrophilic aromatic substitution to occur, leading to the formation of the desired

product as a precipitate.[1]

Experimental Protocol
A representative experimental procedure is as follows:

To a solution of 2-amino-3-methylbenzoic acid (1.0 eq) in dimethyl sulfoxide (DMSO), add

40% hydrobromic acid (5.0 eq).
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Stir the resulting mixture at room temperature overnight.

Observe the formation of a white precipitate.

Quench the reaction mixture with a saturated aqueous solution of sodium bicarbonate

(NaHCO₃).

Filter the resulting solid and dry it under a vacuum to obtain 2-Amino-5-bromo-3-
methylbenzoic acid.[1]

Analytical Characterization
The identity and purity of 2-Amino-5-bromo-3-methylbenzoic acid can be confirmed using

various analytical techniques. Liquid chromatography-mass spectrometry (LC/MS) is a

common method, with an expected m/z value of approximately 230 (M+H)⁺ in positive ion

mode.[1]

Applications in Research and Development
Substituted benzoic acids, such as 2-Amino-5-bromo-3-methylbenzoic acid, are valuable

intermediates in the synthesis of more complex molecules. The presence of amino, bromo, and

carboxylic acid functional groups allows for a variety of chemical transformations, making it a

useful building block in the development of novel compounds, including those with potential

pharmaceutical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.echemi.com/products/pd180628102407-2-amino-5-bromo-3-methylbenzoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-3-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromo-3-methylbenzoic-acid
https://www.scbt.com/p/2-amino-5-bromo-3-methylbenzoic-acid-206548-13-2
https://www.achemblock.com/o34492-2-amino-5-bromo-3-methylbenzoic-acid.html
https://www.achemblock.com/o34492-2-amino-5-bromo-3-methylbenzoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-bromo-5-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-bromo-5-methylbenzoic-acid
https://www.benchchem.com/product/b1340033#molecular-weight-and-formula-of-2-amino-5-bromo-3-methylbenzoic-acid
https://www.benchchem.com/product/b1340033#molecular-weight-and-formula-of-2-amino-5-bromo-3-methylbenzoic-acid
https://www.benchchem.com/product/b1340033#molecular-weight-and-formula-of-2-amino-5-bromo-3-methylbenzoic-acid
https://www.benchchem.com/product/b1340033#molecular-weight-and-formula-of-2-amino-5-bromo-3-methylbenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

